Cas no 2229356-20-9 (1-(4-chlorocinnolin-3-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(4-chlorocinnolin-3-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 2229356-20-9
• MF: C₁₀H₄ClF₃N₂O
• MW: 260.599771499634
• CID: 6070074
• PubChem ID: 165695601
• Update Time: 2025-05-24

1-(4-chlorocinnolin-3-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorocinnolin-3-yl)-2,2,2-trifluoroethan-1-one
• EN300-1956756
• 2229356-20-9

• Inchi： 1S/C10H4ClF3N2O/c11-7-5-3-1-2-4-6(5)15-16-8(7)9(17)10(12,13)14/h1-4H
• InChI Key： REJHTQVINYQYIJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=O)N=NC2C=CC=CC=21

Computed Properties

• Exact Mass: 259.9964249g/mol
• Monoisotopic Mass: 259.9964249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.8Ų

Additional information on 1-(4-chlorocinnolin-3-yl)-2,2,2-trifluoroethan-1-one

Recent Advances in the Study of 1-(4-chlorocinnolin-3-yl)-2,2,2-trifluoroethan-1-one (CAS: 2229356-20-9)

The compound 1-(4-chlorocinnolin-3-yl)-2,2,2-trifluoroethan-1-one (CAS: 2229356-20-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cinnoline scaffold and trifluoroethyl ketone moiety, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of research has been the exploration of this compound's role as a kinase inhibitor. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the cinnoline core of 1-(4-chlorocinnolin-3-yl)-2,2,2-trifluoroethan-1-one has been shown to interact with ATP-binding sites of various kinases. Recent in vitro studies have revealed its inhibitory activity against specific kinases, such as JAK2 and FLT3, which are implicated in myeloproliferative disorders and acute myeloid leukemia, respectively. The trifluoroethyl ketone group is believed to enhance binding affinity through hydrogen bonding and hydrophobic interactions.

Another significant advancement is the development of novel synthetic routes for this compound. Traditional methods often involved multi-step processes with low yields, but recent work has introduced more efficient protocols. For instance, a one-pot synthesis utilizing palladium-catalyzed cross-coupling reactions has been reported, significantly improving the scalability and purity of the final product. These advancements are crucial for facilitating further pharmacological studies and potential clinical development.

In addition to its kinase inhibitory properties, 1-(4-chlorocinnolin-3-yl)-2,2,2-trifluoroethan-1-one has shown potential in antimicrobial applications. Preliminary studies indicate that this compound exhibits activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism appears to involve disruption of bacterial cell wall synthesis, although further studies are needed to elucidate the precise molecular targets.

Despite these promising findings, challenges remain in the development of this compound. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed. Recent pharmacokinetic studies have highlighted the need for structural modifications to improve its drug-like properties. Researchers are currently exploring derivatives with enhanced solubility and reduced toxicity, aiming to optimize its therapeutic index.

In conclusion, 1-(4-chlorocinnolin-3-yl)-2,2,2-trifluoroethan-1-one represents a versatile scaffold with significant potential in drug discovery. Its dual functionality as a kinase inhibitor and antimicrobial agent makes it a valuable candidate for further investigation. Continued research into its synthesis, mechanism of action, and therapeutic applications will be essential for translating these findings into clinical benefits.